Cas no 1806310-70-2 (2,3-Diiodo-5-hydroxybenzyl chloride)

• Product Name: 2,3-Diiodo-5-hydroxybenzyl chloride
• CAS No: 1806310-70-2
• MF: C₇H₅ClI₂O
• MW: 394.375945806503
• CID: 4981287
• Update Time: 2025-06-08

2,3-Diiodo-5-hydroxybenzyl chloride Chemical and Physical Properties

Names and Identifiers

• 2,3-Diiodo-5-hydroxybenzyl chloride

• Inchi： 1S/C7H5ClI2O/c8-3-4-1-5(11)2-6(9)7(4)10/h1-2,11H,3H2
• InChI Key： WAENZOLQPVOPKZ-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(C=C1CCl)O)I

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• XLogP3: 3.3
• Topological Polar Surface Area: 20.2

Additional information on 2,3-Diiodo-5-hydroxybenzyl chloride

Professional Introduction to 2,3-Diiodo-5-hydroxybenzyl chloride (CAS No. 1806310-70-2)

2,3-Diiodo-5-hydroxybenzyl chloride is a specialized organic compound with significant applications in the field of pharmaceutical and chemical research. This compound, identified by its CAS number 1806310-70-2, features a benzyl chloride core substituted with two iodine atoms at the 2 and 3 positions, along with a hydroxyl group at the 5 position. Such structural features make it a valuable intermediate in synthetic chemistry, particularly in the development of complex molecular architectures.

The unique arrangement of functional groups in 2,3-Diiodo-5-hydroxybenzyl chloride allows for diverse chemical transformations, including nucleophilic substitution reactions, cross-coupling reactions, and etherification processes. These reactions are pivotal in constructing biologically active molecules, such as inhibitors and modulators of enzyme activity. The presence of iodine atoms further enhances its utility in modern synthetic methodologies, such as palladium-catalyzed coupling reactions, which are widely employed in medicinal chemistry.

In recent years, 2,3-Diiodo-5-hydroxybenzyl chloride has garnered attention for its role in the synthesis of novel pharmacophores. For instance, researchers have leveraged this compound to develop small-molecule inhibitors targeting kinases and other protein-protein interaction domains. The benzyl chloride moiety serves as a versatile handle for further derivatization, enabling the creation of libraries of compounds for high-throughput screening. Additionally, the hydroxyl group provides a site for conjugation with other biomolecules, such as sugars or peptides, facilitating the development of prodrugs or targeted therapeutic agents.

The compound's structural features also make it relevant in the field of materials science, particularly in the synthesis of organic semiconductors and conductive polymers. The iodine substituents can influence electronic properties, making it a candidate for tuning charge transport characteristics in organic electronic devices. This dual application—pharmaceutical intermediates and advanced materials—underscores the versatility of 2,3-Diiodo-5-hydroxybenzyl chloride and its potential impact across multiple scientific disciplines.

From a synthetic chemistry perspective, 2,3-Diiodo-5-hydroxybenzyl chloride exemplifies the importance of functional group interplay in designing efficient synthetic routes. The compound's reactivity profile allows for rapid assembly of complex scaffolds through sequential functionalization. This capability is particularly valuable in drug discovery pipelines, where time-to-market is a critical factor. Recent advances in flow chemistry have further enhanced the utility of this intermediate by enabling scalable and controlled reactions under mild conditions.

The hydroxyl group at the 5-position also opens avenues for exploring chiral chemistry. By incorporating stereogenic centers adjacent to this moiety, researchers can generate enantiomerically pure compounds with tailored biological activities. Such efforts align with current trends in pharmaceutical development, where enantiopure drugs often exhibit improved efficacy and reduced side effects compared to racemic mixtures.

In conclusion,2,3-Diiodo-5-hydroxybenzyl chloride (CAS No. 1806310-70-2) is a multifaceted compound with broad applicability in synthetic organic chemistry and drug discovery. Its structural features enable diverse transformations that are essential for constructing novel therapeutics and advanced materials. As research continues to evolve，this compound will undoubtedly remain a cornerstone in laboratory settings，facilitating innovation across multiple scientific domains.